Cas no 2229427-34-1 (3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine)

• Product Name: 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine
• CAS No: 2229427-34-1
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5943624
• PubChem ID: 165677210
• Update Time: 2025-10-29

3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine
• 2229427-34-1
• EN300-1805428

• Inchi： 1S/C12H15N3/c1-9(7-8-13)12-10-5-3-4-6-11(10)15(2)14-12/h3-6H,1,7-8,13H2,2H3
• InChI Key： GEAJNJXNSGQZIC-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(C(=C)CCN)=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine

Comprehensive Overview of 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine (CAS No. 2229427-34-1)

The compound 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine (CAS No. 2229427-34-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This molecule features a unique indazole core linked to a but-3-en-1-amine moiety, making it a versatile scaffold for designing novel bioactive agents. Researchers are particularly interested in its structural similarity to known kinase inhibitors and GPCR modulators, which are hot topics in the pharmaceutical industry.

One of the key reasons for the growing interest in 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine is its potential role in targeting cancer signaling pathways. With the rise of personalized medicine, compounds like this are being explored for their ability to interfere with specific protein-protein interactions or enzyme activities. The indazole ring system, in particular, is known for its ability to bind to various biological targets, making it a valuable building block in drug design.

In addition to its pharmaceutical potential, 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine has also been studied for its synthetic versatility. Chemists are exploring its use in click chemistry and bioorthogonal reactions, which are critical for developing probes and imaging agents. The presence of the but-3-en-1-amine group allows for further functionalization, enabling researchers to tailor the compound for specific applications.

Another area of interest is the compound's potential in neurodegenerative disease research. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, scientists are searching for molecules that can modulate neurotransmitter systems or reduce oxidative stress. The indazole scaffold has shown promise in this regard, and derivatives of 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine are being evaluated for their neuroprotective effects.

The synthesis of 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine typically involves multi-step organic reactions, including cyclization and amination processes. Recent advancements in flow chemistry and catalysis have improved the efficiency of producing this compound, making it more accessible for research purposes. Its CAS No. 2229427-34-1 serves as a unique identifier in chemical databases, facilitating its retrieval and study.

From a commercial perspective, the demand for 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine is expected to grow as more studies validate its utility. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its structure-activity relationship (SAR) is also a subject of ongoing investigation, with scientists aiming to optimize its properties for specific therapeutic applications.

In summary, 3-(1-methyl-1H-indazol-3-yl)but-3-en-1-amine (CAS No. 2229427-34-1) represents a promising candidate in the fields of drug discovery, chemical biology, and material science. Its unique structural features and potential biological activities make it a compound worth watching in the coming years. As research progresses, we can expect to see more innovative applications and derivatives emerging from this fascinating molecule.